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Compound of Interest

Compound Name: Biotin-PEG6-Acid

Cat. No.: B606146 Get Quote

For researchers, scientists, and drug development professionals, the precise and controlled

conjugation of biomolecules is paramount for developing novel diagnostics, therapeutics, and

research tools. Heterobifunctional linkers are indispensable in this regard, and among them,

Biotin-PEG6-Acid stands out as a versatile and widely utilized reagent. This technical guide

provides an in-depth exploration of the core characteristics of Biotin-PEG6-Acid, its

applications, and protocols for its use.

Core Concept: A Tale of Two Ends
Biotin-PEG6-Acid is a heterobifunctional molecule, meaning it possesses two distinct reactive

functional groups at opposite ends of a spacer arm.[1] This dual functionality allows for the

sequential and specific coupling of two different molecular entities. The molecule can be

conceptually divided into three key components: a biotin group, a polyethylene glycol (PEG)

spacer, and a carboxylic acid terminus.

The Biotin Moiety: This vitamin (B7) acts as a high-affinity biological tag. It forms one of the

strongest known non-covalent interactions in nature with the proteins avidin and streptavidin.

[2] This interaction is rapid, specific, and stable under a wide range of pH, temperature, and

denaturing conditions, making it an ideal tool for detection, purification, and immobilization of

biomolecules.[2]

The PEG6 Spacer: The central part of the molecule consists of a six-unit polyethylene glycol

chain. This PEG linker is not merely a passive spacer; it imparts several beneficial properties

to the conjugate.[3][4] Its hydrophilic nature enhances the water solubility of the molecule
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and any hydrophobic molecules it is conjugated to. The flexible PEG chain also provides

spatial separation between the conjugated molecules, which can minimize steric hindrance

and help maintain their biological activity. Furthermore, PEGylation is known to reduce the

immunogenicity of molecules and can improve their pharmacokinetic profiles by increasing

their in vivo half-life.

The Carboxylic Acid Group: The other end of the linker terminates in a carboxylic acid (-

COOH) group. This functional group provides a reactive handle for covalent attachment to

molecules containing primary amines (-NH2), such as proteins, peptides, or amine-modified

oligonucleotides. The formation of a stable amide bond is typically achieved through

activation of the carboxylic acid using carbodiimide chemistry, for example, with 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS).

Quantitative Data Summary
The physicochemical properties of Biotin-PEG6-Acid are critical for its application in

bioconjugation. The following table summarizes key quantitative data for this reagent.

Property Value Source

Molecular Formula C25H45N3O10S

Molecular Weight 579.7 g/mol

CAS Number 1352814-10-8

Purity ≥95%

Appearance White to off-white solid

Solubility Soluble in water and DMSO

Storage Conditions -20°C, protect from moisture

Experimental Protocols
The heterobifunctional nature of Biotin-PEG6-Acid allows for a two-step conjugation strategy.

First, the carboxylic acid is activated and reacted with an amine-containing molecule. Then, the

biotinylated molecule can be used in applications involving avidin or streptavidin.
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Protocol: Conjugation of Biotin-PEG6-Acid to a Primary
Amine-Containing Protein
This protocol outlines the general steps for conjugating Biotin-PEG6-Acid to a protein using

EDC/NHS chemistry. Optimization may be required for specific proteins and applications.

Materials:

Biotin-PEG6-Acid

Protein of interest (containing accessible primary amines, e.g., lysine residues)

Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0

Coupling Buffer: Phosphate-Buffered Saline (PBS), pH 7.2-7.5

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Desalting column or dialysis equipment for purification

Procedure:

Reagent Preparation:

Allow Biotin-PEG6-Acid, EDC, and NHS to equilibrate to room temperature before

opening vials to prevent moisture condensation.

Prepare a stock solution of Biotin-PEG6-Acid in an appropriate solvent (e.g., DMSO or

water).

Immediately before use, prepare solutions of EDC and NHS in Activation Buffer.

Protein Preparation:
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Dissolve the protein in the Coupling Buffer at a concentration of 1-10 mg/mL. The buffer

must be free of primary amines (e.g., Tris) and azides, as these will compete with the

reaction.

Activation of Carboxylic Acid:

In a separate microfuge tube, add a 10-20 fold molar excess of Biotin-PEG6-Acid to a

calculated volume of Activation Buffer.

Add a 1.5-fold molar excess of both EDC and NHS (relative to the Biotin-PEG6-Acid).

Incubate the mixture for 15-30 minutes at room temperature to form the reactive NHS-

ester.

Conjugation Reaction:

Add the activated Biotin-PEG6-NHS ester solution to the protein solution.

Allow the reaction to proceed for 30-60 minutes at room temperature or for 2 hours at 4°C.

The optimal reaction time may need to be determined empirically.

Quenching the Reaction:

Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

This will quench any unreacted NHS-ester.

Incubate for 15 minutes at room temperature.

Purification:

Remove excess, unreacted Biotin-PEG6-Acid and byproducts by dialysis against PBS or

by using a desalting column.

Characterization:

The degree of biotinylation can be determined using various assays, such as the HABA

(4'-hydroxyazobenzene-2-carboxylic acid) assay, which is a colorimetric method for

quantifying biotin.
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Visualizations
Chemical Structure and Connectivity
Caption: Conceptual diagram of Biotin-PEG6-Acid's functional components.

Experimental Workflow for Bioconjugation

Start: Prepare Reagents
(Biotin-PEG6-Acid, Protein, Buffers)

Activate Carboxylic Acid
(Add EDC/NHS)

Conjugate to Protein
(Mix activated linker with protein)

Quench Reaction
(Add Tris buffer)

Purify Conjugate
(Dialysis or Desalting Column)

End: Characterized
Biotinylated Protein

Click to download full resolution via product page

Caption: Step-by-step workflow for protein biotinylation.

Application in a Signaling Pathway Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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